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Compound of Interest

Compound Name: 2-Bromo-6-ethoxy-3-nitropyridine
CAS No.: 857992-18-8
Cat. No.: B189582
Get Quote
. J

Executive Summary

2-Bromo-6-ethoxy-3-nitropyridine is a highly functionalized heterocyclic building block used
primarily in the synthesis of pharmaceutical intermediates (e.qg., kinase inhibitors) and
agrochemicals. Its structure features three distinct electronic environments: a lipophilic ethoxy
group, an electron-withdrawing nitro group, and a reactive bromo handle.

Current Data Status: While specific experimental solubility values for this exact ethoxy-analog
are not widely published in open literature, its behavior can be accurately predicted using its
methyl-analog (2-Bromo-6-methoxy-3-nitropyridine, CAS 344296-05-5) and standard structure-
property relationships (SPR).

Key Solubility Takeaway: The compound exhibits a "Lipophilic-Polar" profile. It is highly soluble
in polar aprotic solvents (DMSO, DMF) and chlorinated solvents (DCM), moderately soluble in
esters and alcohols, and practically insoluble in water.

Physicochemical Profile & Structural Analysis[1][2]
[3]
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Understanding the molecule's functional groups is the first step to predicting solvent interaction.

[1]

Feature Moiety Effect on Solubility
Moderate polarity; introduces
Core Pyridine Ring basicity (suppressed here by -
NO2).
Increases polarity and dipole
3-Nitro ( moment; reduces basicity;
EWG o
) enhances solubility in polar
aprotic solvents (DMSO).
Increases
6-Ethoxy ( (lipophilicity); enhances
Lipophile ) solubility in organic solvents
(EtOAc, DCM) compared to
the methoxy analog.
2-Bromo ( Increases density and
Halogen lipophilicity; negligible effect on
) hydrogen bonding.

Predicted Properties:

o Physical State: Crystalline Solid (Yellow/Orange hue typical of nitropyridines).

o (Predicted): ~2.2 — 2.6 (Moderately Lipophilic).

e Melting Point: Likely range

(Inferred from methoxy analog).

Solubility Tier List

This classification guides solvent selection for synthesis (reactions) and purification (work-

up/crystallization).
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Class A: High Solubility (>100 mg/mL)

Best for: Reaction media, preparing stock solutions.

e Dichloromethane (DCM): Excellent solvent. The lipophilic ethoxy and bromo groups interact
well with DCM.

» Dimethyl Sulfoxide (DMSO): Universal solvent for this class.[1] Essential for biological
assays or

reactions.

o Dimethylformamide (DMF): Similar to DMSO; preferred for high-temperature reactions.

o Tetrahydrofuran (THF): Good solubility, though potential for peroxide formation must be
monitored.

Class B: Moderate Solubility (10-50 mg/mL)

Best for: Chromatography eluents, extractions.
o Ethyl Acetate (EtOACc): Good solubility. The standard solvent for extraction during work-up.

o Acetone: Soluble, but rarely used for reactions due to volatility and reactivity (aldol
condensation).

o Acetonitrile (MeCN): Moderate to high solubility; useful for HPLC sample prep.

Class C: Temperature-Dependent Solubility

Best for: Recrystallization.

o Ethanol / Methanol: Likely sparingly soluble at room temperature (RT) but highly soluble at
reflux.

o Recrystallization Strategy: Dissolve in hot Ethanol, then cool or add water (anti-solvent) to
precipitate.

Class D: Low / Insoluble (<1 mg/mL)
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Best for: Anti-solvents, precipitation, washing.
o Water: Practically insoluble due to the lipophilic bromo and ethoxy groups.

o Hexanes / Heptane: Very low solubility. Used to precipitate the compound from DCM or
EtOAc solutions.

Experimental Protocols

As specific literature values are sparse, you must validate solubility empirically. Below are two
protocols: a quick visual screen for process development and a quantitative method for
analytical standards.

Protocol 1: Visual Solubility Screening (Tier 1)

Use this for rapid solvent selection during synthesis or purification.
Materials:

e 10 mg of 2-Bromo-6-ethoxy-3-nitropyridine per vial.

e Solvents: DCM, EtOAc, MeOH, Hexane, Toluene.

e Glass vials (4 mL).

Procedure:

e Place 10 mg of solid into a vial.

e Add 100

L of solvent (Target: 100 mg/mL). Vortex for 30 seconds.

o Clear solution?
High Solubility.
o Solid remains?

Proceed to step 3.
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» Add 900

L of solvent (Total: 1 mL, Target: 10 mg/mL). Vortex/Sonicate.

o Clear solution?

Moderate Solubility.

o Solid remains?
Low Solubility.
e (Optional) Heat the "Low Solubility” vial to boiling point (with venting).
o Dissolves on heat?

Candidate for recrystallization.

Protocol 2: Thermodynamic Solubility by HPLC (Tier 2)

Use this for precise physicochemical characterization (e.qg., for formulation).
Principle: Saturation Shake-Flask method followed by HPLC-UV quantification.

o Saturation: Add excess solid (~50 mg) to 2 mL of the target solvent (e.g., pH 7.4 buffer or 1-
Octanol).

o Equilibrium: Shake at constant temperature (

) for 24 hours.

o Filtration: Filter supernatant through a 0.45

m PTFE filter (to avoid adsorption of lipophilic compounds).

o Quantification: Inject filtrate into HPLC.
o Column: C18 Reverse Phase.

o Mobile Phase: Water/Acetonitrile (Gradient).
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o Detection: UV at 254 nm (Nitropyridine absorbance).

o Calculation: Compare peak area against a standard curve of known concentration in
DMSO.

Visualization: Decision Workflows
Figure 1: Solubility Screening Workflow

A logic gate for determining the utility of a solvent based on visual observation.
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Visual Check:
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Caption: Step-by-step decision tree for classifying solvent utility based on visual solubility
thresholds.

Figure 2: Recrystallization Strategy
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The most common purification method for this intermediate is recrystallization. This diagram
outlines the solvent pairing logic.
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Caption: Standard recrystallization workflow using Ethanol/Water system, exploiting the
compound's temperature-dependent solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profile of 2-Bromo-6-ethoxy-
3-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b189582/docs#technical-guide-solubility-profile-of-2-
bromo-6-ethoxy-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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